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Compound of Interest

Compound Name: 1,2-Dibromoethene

Cat. No.: B7949689

Technical Support Center: 1,2-Dibromoethene

This guide provides essential safety information, handling procedures, and emergency
protocols for researchers, scientists, and drug development professionals working with 1,2-
Dibromoethene.

Frequently Asked Questions (FAQs)

Q1: What is 1,2-Dibromoethene?

Al: 1,2-Dibromoethene (also known as 1,2-dibromoethylene or acetylene dibromide) is a
dihalogenated unsaturated compound with the chemical formula C2H2zBr-. It exists as two
geometric isomers: cis-1,2-Dibromoethene and trans-1,2-Dibromoethene. Both isomers are
colorless to light yellow liquids.[1][2] It is important to distinguish this compound from 1,2-
Dibromoethane (CzH4Brz2), which has a different chemical structure and properties.[3]

Q2: What are the primary hazards associated with 1,2-Dibromoethene?

A2: 1,2-Dibromoethene is a hazardous substance. It is toxic if swallowed, causes skin and
serious eye irritation, and may cause respiratory irritation.[2][4] It is also a lachrymator,
meaning it can cause tearing of the eyes.[2] Inhalation of high concentrations may lead to
central nervous system (CNS) depression.[2] Upon heating or in a fire, it can decompose to
form hazardous gases such as carbon oxides and hydrogen bromide.[5]
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Q3: What personal protective equipment (PPE) is required when handling 1,2-
Dibromoethene?

A3: Due to its hazardous nature, appropriate PPE is mandatory. This includes:

Eye/Face Protection: Chemical safety goggles or a face shield.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber, neoprene). Inspect gloves for
any damage before use.

» Skin and Body Protection: A lab coat or chemical-resistant apron. Full protective clothing
may be required for larger quantities or in case of a spill.

» Respiratory Protection: All work should be conducted in a certified chemical fume hood to
avoid inhaling vapors.[5] If vapors are generated outside of a hood, appropriate respiratory
protection is required.

Q4: What are the proper storage conditions for 1,2-Dibromoethene?

A4: 1,2-Dibromoethene should be stored in a tightly closed container in a cool, dry, and well-
ventilated area.[5] The storage location should be secure and accessible only to authorized
personnel.[5] The compound can decompose when exposed to air, moisture, or light, so
storage in a dark or amber container is recommended.[2]

Q5: What materials are chemically incompatible with 1,2-Dibromoethene?

A5: Avoid contact with strong bases, strong oxidizing agents, and magnesium.[5] Contact with
some metals may lead to the evolution of flammable hydrogen gas.[2]

Troubleshooting Guide
Problem: | notice a sweet or pungent odor during my experiment.

o Cause: This could indicate a leak in your apparatus or inadequate ventilation, leading to the
release of 1,2-Dibromoethene vapors.

e Solution: Immediately stop your work, ensure the container is sealed, and check your
experimental setup for leaks within the fume hood. If you are not working in a fume hood,
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move to an area with fresh air. Review your handling procedures to ensure all work is
performed with adequate ventilation.

Problem: The 1,2-Dibromoethene solution has turned light brown/yellow.

o Cause: 1,2-Dibromoethene can decompose upon exposure to light, air, or moisture, which
may cause a change in color.[2]

e Solution: This indicates potential degradation of the compound, which may affect your
experimental results. It is recommended to use a fresh, unopened container of the reagent.
To prevent this, always store it in a tightly sealed, dark or amber container, and minimize its
exposure to the atmosphere.

Problem: | feel eye or respiratory irritation while working with the compound.

» Cause: You may be exposed to vapors due to improper handling or a failure of engineering
controls like the fume hood. 1,2-Dibromoethene is a known lachrymator and respiratory
irritant.[2]

e Solution: Move to fresh air immediately. If irritation persists, seek medical attention. Re-
evaluate your safety procedures and the functionality of your fume hood before resuming
work. Ensure your PPE, especially eye protection, is worn correctly.

Data Presentation

The physical properties of 1,2-Dibromoethene vary between its cis and trans isomers.
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cis-1,2- trans-1,2- Mixture /
Property . . AF
Dibromoethene Dibromoethene Unspecified
Molecular Formula C2Hz2Br2 C2Hz2Br2 C2Hz2Br2
Molar Mass 185.85 g/mol 185.85 g/mol 185.85 g/mol
o o Colorless to Light
Appearance Colorless Liquid Colorless Liquid o
Yellow Liquid
Boiling Point 112.5°C 108 °C ~110 °C[5]
Melting Point -53 °C[1] -6.5°C
) 2.246 g/lcm3 at 25
Density 2.246 g/lcm3[1]

°C[5]

Data sourced from multiple references where isomer-specific information was available.[2]

Experimental Protocols

Protocol for Safe Dispensing of Liquid 1,2-Dibromoethene

e Preparation and PPE:

[¢]

[¢]

o

paper.

o

¢ Dispensing Procedure:

Confirm that a certified chemical fume hood is operational.

Don appropriate PPE: safety goggles, chemical-resistant gloves, and a lab coat.

Prepare the work area inside the fume hood by laying down absorbent, disposable bench

Ensure a chemical spill kit and appropriate waste containers are readily accessible.

o Place the stock bottle of 1,2-Dibromoethene and the receiving vessel in a secondary

container (e.g., a plastic tray) inside the fume hood.

o Uncap the stock bottle slowly.
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o Use a clean glass pipette or syringe to carefully transfer the required volume from the
stock bottle to the receiving vessel.

o Perform the transfer slowly to avoid splashing and the generation of aerosols.

o Once the transfer is complete, securely recap the stock bottle.

e Cleanup and Waste Disposal:

o

Dispose of the used pipette or syringe in a designated hazardous waste container.

[¢]

Wipe down any minor drips in the fume hood with a paper towel, and dispose of the towel
in the solid hazardous waste container.

[¢]

Remove and dispose of contaminated gloves in the appropriate waste stream.

[¢]

Wash hands thoroughly with soap and water after the procedure is complete.

Mandatory Visualizations
Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling 1,2-Dibromoethene,
from initial planning to final waste disposal.
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Caption: Workflow for safe handling and emergency response for 1,2-Dibromoethene.
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First Aid Decision Pathway

This diagram outlines the immediate steps to take following an exposure event.

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion
/ I/ /
N () el A Remove Contaminated Clothing; Flush Eyes with Water Do NOT Induce Vomiting;
Wash Skin with Soap & Water for 15 minutes Rinse Mouth

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision pathway for first aid response to 1,2-Dibromoethene exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling and storage procedures for 1,2-
Dibromoethene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7949689#safe-handling-and-storage-procedures-for-
1-2-dibromoethene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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